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Compound of Interest

Compound Name: Rilzabrutinib

Cat. No.: B8075278

Ensuring the safe and environmentally responsible disposal of Rilzabrutinib, a Bruton's
tyrosine kinase (BTK) inhibitor, is critical for research and pharmaceutical development
laboratories. Improper disposal of this compound, which is classified as harmful if swallowed
and very toxic to aquatic life with long-lasting effects, can pose significant risks to both human
health and the environment.[1] This guide provides essential information and step-by-step
procedures for the proper handling and disposal of Rilzabrutinib waste.

Core Principles for Rilzabrutinib Waste Management

All personnel handling Rilzabrutinib must be trained on the specific hazards and disposal
requirements. The primary principle is to prevent its release into the environment.[1] Therefore,
Rilzabrutinib and any materials contaminated with it should never be disposed of in standard
trash or flushed down the drain.[2][3] All waste must be managed through an approved
hazardous waste disposal program.

Step-by-Step Disposal Protocol for Rilzabrutinib
Waste

The following protocol outlines the necessary steps for the safe disposal of Rilzabrutinib and
associated contaminated materials in a laboratory setting.

e Segregation of Waste:
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o Immediately segregate all Rilzabrutinib-contaminated waste from non-hazardous
laboratory waste at the point of generation.

o This includes, but is not limited to:
» Unused or expired Rilzabrutinib powder or solutions.
» Empty Rilzabrutinib vials and packaging.

» Contaminated personal protective equipment (PPE) such as gloves, lab coats, and
safety glasses.

» Disposable labware, including pipette tips, tubes, and flasks that have come into contact
with the compound.

» Waste Containment:
o Use designated, leak-proof, and clearly labeled hazardous waste containers.

o The containers should be robust and compatible with the type of waste being collected
(e.g., sharps containers for needles and blades).

o Ensure containers are kept securely closed when not in use to prevent spills and
volatilization.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste," the name "Rilzabrutinib,” and
the appropriate hazard symbols (e.g., harmful, dangerous for the environment).

o Include the date of waste accumulation.
e Storage:

o Store Rilzabrutinib waste in a designated, secure, and well-ventilated area away from
general laboratory traffic.

o The storage area should have secondary containment to manage any potential leaks.
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» Disposal:
o Dispose of Rilzabrutinib waste through a licensed hazardous waste disposal company.

o Do not attempt to treat or neutralize Rilzabrutinib waste in the laboratory unless a
specific, validated protocol is in place and approved by your institution's environmental
health and safety (EHS) department.

o Follow all federal, state, and local regulations for hazardous waste disposal.[4][5][6][7]

Rilzabrutinib Hazard and Disposal Information

Hazard Statement Disposal Precaution Regulatory Framework
) Do not eat, drink, or smoke Resource Conservation and
Harmful if swallowed (H302)[1] ) )
when using this product.[1] Recovery Act (RCRA)[4][5][6]
) o ) Avoid release to the ) )
Very toxic to aquatic life with ) Environmental Protection
) environment.[1] Collect
long lasting effects (H410)[1] ) Agency (EPA)[4][5][6]
spillage.[1]

Dispose of contents/container
to an approved waste disposal  State and Local Regulations[5]
plant.[1]

Rilzabrutinib Waste Disposal Workflow

The following diagram illustrates the decision-making process and proper workflow for handling
and disposing of Rilzabrutinib waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Rilzabrutinib waste.

Disclaimer: No specific experimental protocols for the degradation or neutralization of
Rilzabrutinib for disposal purposes were identified in the available safety and regulatory
information. The procedures outlined above are based on general best practices for the
management of hazardous pharmaceutical waste. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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